3-(1-methyl-1H-pyrazol-5-yl)-1-(2-naphthyl)-2-propen-1-one
Overview
Description
3-(1-methyl-1H-pyrazol-5-yl)-1-(2-naphthyl)-2-propen-1-one is a chemical compound that belongs to the class of chalcones. Chalcones are natural compounds that are found in various plants and have been known to possess a wide range of biological activities. The compound 3-(1-methyl-1H-pyrazol-5-yl)-1-(2-naphthyl)-2-propen-1-one has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-(1-methyl-1H-pyrazol-5-yl)-1-(2-naphthyl)-2-propen-1-one is not fully understood. However, studies have suggested that the compound exerts its anti-cancer activity by inducing apoptosis (programmed cell death) in cancer cells. The compound has also been shown to inhibit the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The compound 3-(1-methyl-1H-pyrazol-5-yl)-1-(2-naphthyl)-2-propen-1-one has been shown to have various biochemical and physiological effects. Studies have shown that the compound has potent antioxidant activity, which makes it useful in the treatment of oxidative stress-related diseases. The compound has also been shown to possess anti-inflammatory activity, which makes it useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The compound 3-(1-methyl-1H-pyrazol-5-yl)-1-(2-naphthyl)-2-propen-1-one has several advantages and limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize, which makes it readily available for research purposes. Another advantage is that the compound has potent anti-cancer activity, which makes it useful in cancer research. However, one of the limitations of the compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in research.
Future Directions
There are several future directions for the research on 3-(1-methyl-1H-pyrazol-5-yl)-1-(2-naphthyl)-2-propen-1-one. One of the areas that need further research is the optimization of the synthesis method to improve the yield and purity of the compound. Another area that needs further research is the elucidation of the mechanism of action of the compound. This will help in the optimization of its use in cancer research. Additionally, further research is needed to explore the potential applications of the compound in other fields such as neurodegenerative diseases and cardiovascular diseases.
Scientific Research Applications
The compound 3-(1-methyl-1H-pyrazol-5-yl)-1-(2-naphthyl)-2-propen-1-one has been the subject of scientific research due to its potential applications in various fields. One of the areas where this compound has been extensively studied is in the field of cancer research. Studies have shown that the compound has potent anti-cancer activity against various cancer cell lines.
properties
IUPAC Name |
(E)-3-(2-methylpyrazol-3-yl)-1-naphthalen-2-ylprop-2-en-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O/c1-19-16(10-11-18-19)8-9-17(20)15-7-6-13-4-2-3-5-14(13)12-15/h2-12H,1H3/b9-8+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVYKXXVOCFGNQB-CMDGGOBGSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C=CC(=O)C2=CC3=CC=CC=C3C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C(=CC=N1)/C=C/C(=O)C2=CC3=CC=CC=C3C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{3-[(4-isopropylphenoxy)methyl]benzoyl}-N-(3-methoxyphenyl)hydrazinecarbothioamide](/img/structure/B4365813.png)
![2-[3-(4-bromo-1H-pyrazol-1-yl)-2-methylpropanoyl]-N-ethylhydrazinecarbothioamide](/img/structure/B4365821.png)
![1-{[4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]carbonyl}-3,5-bis(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol](/img/structure/B4365825.png)
![1-[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]-3-(2-methoxyphenyl)-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol](/img/structure/B4365829.png)
![3-[(acetyloxy)methyl]-7-[(4-cyanobenzoyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid](/img/structure/B4365846.png)
![N-[1-(2,4-dichlorobenzyl)-1H-pyrazol-3-yl]-2-{[4-(2-thienyl)-2-pyrimidinyl]thio}acetamide](/img/structure/B4365851.png)
![N-[4-(difluoromethoxy)-2-methylphenyl]-2-{[4-(2-furyl)-2-pyrimidinyl]thio}acetamide](/img/structure/B4365857.png)
![2-{[4-(2-furyl)-2-pyrimidinyl]thio}-N-(2,3,5,6-tetrafluorophenyl)acetamide](/img/structure/B4365862.png)
![N-[4-(difluoromethoxy)phenyl]-2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}acetamide](/img/structure/B4365864.png)
![N-(2-methoxyphenyl)-2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}acetamide](/img/structure/B4365865.png)
![methyl {[4-(2-naphthyl)-2-pyrimidinyl]thio}acetate](/img/structure/B4365867.png)
![2-(2-chlorophenyl)-N,N,9-trimethylthieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-8-carboxamide](/img/structure/B4365874.png)
![2-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)-N,N,9-trimethylthieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-8-carboxamide](/img/structure/B4365877.png)
